N-(4-fluorobenzyl)-2-pyridinamine

• IUPAC Name: N-[(4-fluorophenyl)methyl]pyridin-2-amine
• InChI: InChI=1S/C12H11FN2/c13-11-6-4-10(5-7-11)9-15-12-3-1-2-8-14-12/h1-8H,9H2,(H,14,15)
• InChI Key: PZILXGBGUICZBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NCC2=CC=C(C=C2)F
• Molecular Formula: C12H11FN2
• Molecular Weight: 202.23 g/mol
• Solubility: 24.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-fluorobenzyl)-2-pyridinamine, also known as FBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FBA belongs to the class of pyridine-based compounds and is widely used in the synthesis of various drugs.

Scientific Research Applications

N-(4-fluorobenzyl)-2-pyridinamine has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. N-(4-fluorobenzyl)-2-pyridinamine has been used in the synthesis of various drugs, such as anti-tumor agents, anti-bacterial agents, and anti-inflammatory agents. N-(4-fluorobenzyl)-2-pyridinamine has also been studied for its potential use as a diagnostic tool for detecting cancer cells.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-2-pyridinamine is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and proteins in the body. N-(4-fluorobenzyl)-2-pyridinamine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(4-fluorobenzyl)-2-pyridinamine has also been shown to inhibit the activity of histone deacetylases (HDACs), a group of proteins that regulate gene expression.
Biochemical and Physiological Effects
N-(4-fluorobenzyl)-2-pyridinamine has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators. N-(4-fluorobenzyl)-2-pyridinamine has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. N-(4-fluorobenzyl)-2-pyridinamine has been shown to exhibit antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-2-pyridinamine has several advantages for lab experiments. It is readily available and can be synthesized easily. N-(4-fluorobenzyl)-2-pyridinamine has been extensively studied, and its properties and mechanisms of action are well understood. However, N-(4-fluorobenzyl)-2-pyridinamine also has some limitations. It has low solubility in water, which can limit its use in certain experiments. N-(4-fluorobenzyl)-2-pyridinamine can also exhibit cytotoxicity at high concentrations, which can affect the results of experiments.

Future Directions

There are several future directions for the research on N-(4-fluorobenzyl)-2-pyridinamine. One potential direction is the development of N-(4-fluorobenzyl)-2-pyridinamine-based drugs for the treatment of various diseases, such as cancer and inflammation. Another direction is the study of N-(4-fluorobenzyl)-2-pyridinamine's potential use as a diagnostic tool for detecting cancer cells. Further research is also needed to understand the mechanisms of action of N-(4-fluorobenzyl)-2-pyridinamine and to optimize its synthesis and properties for various applications.
Conclusion
In conclusion, N-(4-fluorobenzyl)-2-pyridinamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. N-(4-fluorobenzyl)-2-pyridinamine has been extensively studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. N-(4-fluorobenzyl)-2-pyridinamine has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on N-(4-fluorobenzyl)-2-pyridinamine, including the development of N-(4-fluorobenzyl)-2-pyridinamine-based drugs and the study of its potential use as a diagnostic tool.

Synthesis Methods

N-(4-fluorobenzyl)-2-pyridinamine can be synthesized through a multi-step process starting from 4-fluorobenzylamine and 2-chloropyridine. The reaction involves the formation of an intermediate product, which is then treated with a reducing agent to obtain the final product. The yield of N-(4-fluorobenzyl)-2-pyridinamine can be improved by optimizing the reaction conditions, such as temperature, pH, and reaction time.